Cas no 147568-66-9 (8-Hydroxy-5-((R)-1-hydroxy-2-(((R)-1-(4-methoxyphenyl)propan-2-yl)amino)ethyl)quinolin-2(1H)-one)

8-Hydroxy-5-((R)-1-hydroxy-2-(((R)-1-(4-methoxyphenyl)propan-2-yl)amino)ethyl)quinolin-2(1H)-one is a chiral quinoline derivative with potential pharmacological significance due to its structurally distinct stereocenters and functional groups. The compound features a quinolin-2(1H)-one core substituted with a hydroxy group at the 8-position and a complex (R)-configured side chain at the 5-position, incorporating a secondary amine and an additional hydroxyethyl moiety. This molecular architecture suggests possible interactions with biological targets, particularly in receptor binding or enzyme modulation. The presence of a 4-methoxyphenyl group may enhance lipophilicity, influencing pharmacokinetic properties. Its stereochemical purity and defined regiochemistry make it a valuable intermediate for medicinal chemistry research or as a reference standard in analytical applications.
8-Hydroxy-5-((R)-1-hydroxy-2-(((R)-1-(4-methoxyphenyl)propan-2-yl)amino)ethyl)quinolin-2(1H)-one structure
147568-66-9 structure
Product Name:8-Hydroxy-5-((R)-1-hydroxy-2-(((R)-1-(4-methoxyphenyl)propan-2-yl)amino)ethyl)quinolin-2(1H)-one
CAS No:147568-66-9
MF:C21H24N2O4
MW:368.426265716553
CID:65048
PubChem ID:63952
Update Time:2025-10-29

8-Hydroxy-5-((R)-1-hydroxy-2-(((R)-1-(4-methoxyphenyl)propan-2-yl)amino)ethyl)quinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 8-Hydroxy-5-((R)-1-hydroxy-2-(((R)-1-(4-methoxyphenyl)propan-2-yl)amino)ethyl)quinolin-2(1H)-one
    • 8-Hydroxy-5-[(1R)-1-hydroxy-2-[[(1R)-2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]-2(1H)-quinolinone
    • CHF 4226
    • Carmoterol
    • 8-hydroxy-5-[1-hydroxy-2-[2-(4-methoxyphenyl)propan-2-ylamino]ethyl]-1H-quinolin-2-one
    • C Motro
    • CarMotelrol
    • 8-Hydroxy-5-[(R)-1-hydroxy-2-[[(R)-1-methyl-2-(4-methoxyphenyl)ethyl]amino]ethyl]quinolin-2(1H)-one
    • 8-Hydroxy 5-[(1R)-1-hydroxy-2-[[(1R)-2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]-2(1H)-quinolinone
    • 2(1h)-quinolinone, 8-hydroxy-5-[(1r)-1-hydroxy-2-[[(1r)-2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]-
    • 8-Hydroxy-5-[(1R)-1-hydroxy-2-[[(1R)-2-(4-Methoxyphenyl)-1-Methylethyl]aMino]ethyl]-2(1H)-quinolinone CarMoterol
    • 2(1H)-Quinolinone, 8-hydroxy-5-(1-hydroxy-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethyl)-, (R-(R*,R*))-
    • GTPL7582
    • CHEMBL1094785
    • AKOS005266644
    • 8-hydroxy-5-[(1R)-1-hydroxy-2-{[(2R)-1-(4-methoxyphenyl)propan-2-yl]amino}ethyl]-1,2-dihydroquinolin-2-one
    • CS-0011422
    • 8-HYDROXY-5-((1R)-1-HYDROXY-2-(((1R)-2-(4-METHOXYPHENYL)-1-METHYLETHYL)AMINO)ETHYL)QUINOLIN-2(1H)-ONE
    • Quinoterol
    • SCHEMBL465645
    • CHF-4226
    • Q27075718
    • 147568-66-9 (free base)
    • 9810NUL4D1
    • 147568-66-9
    • WHJ
    • Carmoterol [INN]
    • BDBM50318156
    • DTXSID201046374
    • CARMOTEROL [MART.]
    • TA-2005
    • 8-hydroxy-5-[(1R)-1-hydroxy-2-[[(2R)-1-(4-methoxyphenyl)propan-2-yl]amino]ethyl]-1H-quinolin-2-one
    • UNII-9810NUL4D1
    • 8-Hydroxy-5-((1R)-1-hydroxy-2-{((2R)-2-(4-methoxyphenyl)propan-2-yl)amino}ethyl)quinolin-2(1H)-one
    • CARMOTEROL (MART.)
    • carmoterolum
    • BRD-K25095405-001-01-5
    • CHF4232.01
    • 8-hydroxy-5-((1R)-1-hydroxy-2-(((2R)-1-(4-methoxyphenyl)propan-2-yl)amino)ethyl)-1H-quinolin-2-one
    • 8-Hydroxy-5-((1R)-1-hydroxy-2-(((2R)-2-(4-methoxyphenyl)propan-2-yl)amino)ethyl)quinolin-2(1H)-one
    • Inchi: 1S/C21H24N2O4/c1-13(11-14-3-5-15(27-2)6-4-14)22-12-19(25)16-7-9-18(24)21-17(16)8-10-20(26)23-21/h3-10,13,19,22,24-25H,11-12H2,1-2H3,(H,23,26)/t13-,19+/m1/s1
    • InChI Key: IHOXNOQMRZISPV-YJYMSZOUSA-N
    • SMILES: O[C@H](C1=CC=C(C2=C1C=CC(N2)=O)O)CN[C@H](C)CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 368.17400
  • Monoisotopic Mass: 368.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 90.8Ų

Experimental Properties

  • Density: 1.248
  • PSA: 94.58000
  • LogP: 3.19150

8-Hydroxy-5-((R)-1-hydroxy-2-(((R)-1-(4-methoxyphenyl)propan-2-yl)amino)ethyl)quinolin-2(1H)-one Pricemore >>

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